Cas no 956361-19-6 (1-(tert-butyl)-4-(2-methoxyphenyl)-3-methyl-1H-pyrazole)

• Product Name: 1-(tert-butyl)-4-(2-methoxyphenyl)-3-methyl-1H-pyrazole
• CAS No: 956361-19-6
• MF: C₁₅H₂₀N₂O
• MW: 244.332103729248
• CID: 5271409
• Update Time: 2026-03-09

1-(tert-butyl)-4-(2-methoxyphenyl)-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butyl)-4-(2-methoxyphenyl)-3-methyl-1H-pyrazole
• 1-tert-butyl-4-(2-methoxyphenyl)-3-methyl-1H-pyrazole
• 1-tert-butyl-4-(2-methoxyphenyl)-3-methylpyrazole
• MLS000721482
• HMS2622C24
• SMR000337117
• 2-[1-(tert-butyl)-3-methyl-1H-pyrazol-4-yl]phenyl methyl ether
• 1H-Pyrazole, 1-(1,1-dimethylethyl)-4-(2-methoxyphenyl)-3-methyl-

• Inchi： 1S/C15H20N2O/c1-11-13(10-17(16-11)15(2,3)4)12-8-6-7-9-14(12)18-5/h6-10H,1-5H3
• InChI Key： OORNOTNEIXVSMH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1C(C)=NN(C=1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 274
• XLogP3: 3.1
• Topological Polar Surface Area: 27

Additional information on 1-(tert-butyl)-4-(2-methoxyphenyl)-3-methyl-1H-pyrazole

Comprehensive Overview of 1-(tert-butyl)-4-(2-methoxyphenyl)-3-methyl-1H-pyrazole (CAS No. 956361-19-6)

1-(tert-butyl)-4-(2-methoxyphenyl)-3-methyl-1H-pyrazole (CAS No. 956361-19-6) is a specialized organic compound belonging to the pyrazole class, which has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique structural framework combining a tert-butyl group, a methoxyphenyl moiety, and a methyl substituent, making it a versatile intermediate for synthetic applications. Its molecular formula, C₁₅H₂₀N₂O, and precise steric configuration contribute to its potential in drug discovery and material science.

In recent years, the demand for pyrazole derivatives has surged due to their broad biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Researchers are particularly interested in CAS No. 956361-19-6 for its potential as a kinase inhibitor or ligand in catalytic systems. The compound’s methoxy and tert-butyl groups enhance its solubility and binding affinity, critical for optimizing pharmacokinetic profiles in drug development. These attributes align with current trends in precision medicine and targeted therapy, where molecular specificity is paramount.

The synthesis of 1-(tert-butyl)-4-(2-methoxyphenyl)-3-methyl-1H-pyrazole typically involves multi-step organic reactions, such as cyclocondensation or cross-coupling methodologies. Advanced techniques like HPLC and NMR spectroscopy ensure high purity and structural validation, addressing the growing industry focus on quality-by-design (QbD) principles. Environmental sustainability is another hotspot, with green chemistry approaches being explored to reduce waste in its production—a topic frequently searched in AI-driven chemical databases.

From a commercial perspective, CAS No. 956361-19-6 is cataloged by leading chemical suppliers as a research-grade reagent, often requested for high-throughput screening (HTS) libraries. Its stability under standard storage conditions (−20°C, inert atmosphere) makes it a practical choice for laboratories. Notably, the compound’s structure-activity relationship (SAR) studies are a recurring theme in PubMed and SciFinder queries, reflecting its relevance in academic and industrial R&D.

Emerging applications of pyrazole-based compounds extend to material science, where they serve as precursors for organic semiconductors or metal-organic frameworks (MOFs). This interdisciplinary potential positions 1-(tert-butyl)-4-(2-methoxyphenyl)-3-methyl-1H-pyrazole as a compound of interest in next-generation technologies, resonating with search trends around smart materials and energy storage solutions.

In summary, 956361-19-6 exemplifies the innovation driving modern chemistry, bridging gaps between drug discovery, sustainable synthesis, and advanced materials. Its nomenclature and properties are meticulously documented to comply with IUPAC standards, ensuring clarity for global researchers. As the scientific community continues to explore its capabilities, this compound remains a focal point for cutting-edge research and patent filings worldwide.